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A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR)

and mass spectrometry (MS) data for pyrogallol-phloroglucinol-6,6'-bieckol (PPB), a significant

phlorotannin isolated from the brown algae Ecklonia cava. This document is intended for

researchers, scientists, and professionals in the field of drug development who are interested in

the structural characterization and biological activities of this natural compound.

Spectroscopic Data Analysis
The structural elucidation of pyrogallol-phloroglucinol-6,6'-bieckol has been primarily achieved

through the application of NMR and mass spectrometry techniques. The following tables

summarize the key quantitative data obtained from ¹H and ¹³C NMR spectroscopy.

Table 1: ¹H NMR Spectroscopic Data for Pyrogallol-
Phloroglucinol-6,6'-bieckol

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not fully

available in search

results
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Table 2: ¹³C NMR Spectroscopic Data for Pyrogallol-
Phloroglucinol-6,6'-bieckol

Chemical Shift (δ) ppm Assignment

159.9 C-1'''''

159.3 C-5'''

154.0 C-1''''

122.5 C-4''''

Additional data not fully available in search

results

Note: The NMR data was recorded in DMSO-d6. The ¹H NMR data indicated the presence of

fifteen aromatic protons and fifteen phenolic hydroxyl protons, while the ¹³C NMR signals

corresponded to fifteen non-substituted and thirty-three O-bearing aromatic carbons,

suggesting the compound contains eight units of phloroglucinol[1].

Experimental Protocols
The acquisition of spectroscopic data for pyrogallol-phloroglucinol-6,6'-bieckol is a critical step

in its identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectra were acquired using a JNM ECP-400 spectrometer. The instrument was operated

at 500 MHz for ¹H NMR and 100 MHz for ¹³C NMR. The isolated and purified pyrogallol-

phloroglucinol-6,6'-bieckol was dissolved in deuterated dimethyl sulfoxide (DMSO-d6) and

placed in a 5mm NMR tube for analysis[1]. Chemical shifts are reported in parts per million

(ppm).

Mass Spectrometry (MS)
While specific mass spectrometry data such as m/z values were not detailed in the provided

search results, it is reported that HPLC–DAD–ESI/MS in negative ion mode was utilized in
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conjunction with NMR for the identification and purification of pyrogallol-phloroglucinol-6,6'-

bieckol[2].

Biological Activity and Signaling Pathways
Pyrogallol-phloroglucinol-6,6'-bieckol exhibits a range of biological activities, including

antioxidant effects and modulation of cellular signaling pathways involved in vascular health

and metabolic disorders.

Antioxidant and Radical Scavenging Activity
PPB has demonstrated significant antioxidant and free radical scavenging properties. In vitro

assays have shown its ability to scavenge DPPH, alkyl, hydroxyl, and superoxide radicals[3].

These antioxidant capabilities are attributed to the numerous hydroxyl groups present in its

structure[4].

Modulation of Cellular Signaling Pathways
Research has indicated that pyrogallol-phloroglucinol-6,6'-bieckol can influence key signaling

pathways implicated in vascular inflammation and dysfunction.
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Caption: PPB's role in vascular protection.

In the context of monocyte-associated vascular dysfunction, pyrogallol-phloroglucinol-6,6'-

bieckol has been shown to protect against endothelial cell death by increasing the
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phosphorylation of PI3K-AKT and AMPK[2]. Furthermore, it reduces vascular smooth muscle

cell (VSMC) proliferation and migration by decreasing the phosphorylation of ERK and AKT[2].
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Caption: PPB's effect on EndMT signaling.

Additionally, in high-fat diet-induced models, pyrogallol-phloroglucinol-6,6'-bieckol has been

found to attenuate the endothelial-to-mesenchymal transition (EndMT) by downregulating the

Lox-1/PKC-α/MMP9/TGF-β/SMAD2/3 signaling pathway[5][6]. This action contributes to its

beneficial effects on blood pressure and vascular health[5]. The compound also plays a role in

improving blood circulation by reducing the expression of adhesion molecules, endothelial cell

death, and the proliferation and migration of vascular smooth muscle cells[4][7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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